Cas no 785803-73-8 (4-Amino-5-methoxycarbonylthiophene-2-carboxylic acid)

• Product Name: 4-Amino-5-methoxycarbonylthiophene-2-carboxylic acid
• CAS No: 785803-73-8
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 554509
• Update Time: 2023-08-02

4-Amino-5-methoxycarbonylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylicacid, 3-amino-, 2-methyl ester
• 2,5-Thiophenedicarboxylicacid,3-amino-,2-methylester(9CI)
• 4-amino-5-(methoxycarbonyl)thiophene-2-carboxylicacid
• 4-Amino-5-methoxycarbonylthiophene-2-carboxylic acid

• Inchi： 1S/C7H7NO4S/c1-12-7(11)5-3(8)2-4(13-5)6(9)10/h2H,8H2,1H3,(H,9,10)
• InChI Key： URDKTIQHWDIECK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 201.01
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids